Cas no 1260609-71-9 ((3R)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: (3R)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1260609-71-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD10696120
• CID: 4933894
• PubChem ID: 6932127
• Update Time: 2024-11-07

(3R)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-CHROMAN-3-CARBOXYLIC ACID
• (3R)-3,4-dihydro-2H-chromene-3-carboxylic acid
• (R)-Chromane-3-carboxylic acid
• AB56534
• (3R)-CHROMANE-3-CARBOXYLIC ACID
• (3R)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• BS-42941
• 1260609-71-9
• SCHEMBL4980691
• CS-0127837
• (R)-CHROMAN-3-CARBOXYLICACID
• MFCD10696120

• MDL： MFCD10696120
• Inchi： 1S/C10H10O3/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2,(H,11,12)/t8-/m1/s1
• InChI Key： UGAGZMGJJFSKQM-MRVPVSSYSA-N
• SMILES： O1C2C=CC=CC=2C[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 178.062994177 g/mol
• Monoisotopic Mass: 178.062994177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.18
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5